4,5-Diamino-3-methyl-1H-pyrazole-1-ethanol

• CAS No.: 132026-22-3
• Molecular Formula: C6H12N4O
• Molecular Weight: 156.19 g/mol
• IUPAC Name: 2-(4,5-diamino-3-methylpyrazol-1-yl)ethanol
• InChI: InChI=1S/C6H12N4O/c1-4-5(7)6(8)10(9-4)2-3-11/h11H,2-3,7-8H2,1H3
• InChI Key: QBOQGVXXIUOJRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1N)N)CCO

Description

4,5-Diamino-3-methyl-1H-pyrazole-1-ethanol is a useful research compound. Its molecular formula is C6H12N4O and its molecular weight is 156.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Amino-1-(2-hydroxyethyl)-3-methyl-4-nitrosopyrazole (0.9 g, 5.3 mmole) was dissolved in a mixture of ethanol (40 ml) and dichloromethane (40 ml) and hydrogenated over 10% Pd/C (0.1 g) at 20 p.s.i. and 20° C. for 2 hours. The catalyst was filtered onto Arbocel and the solvent removed under reduced pressure yielding the title compound as a foam (800 mg, 97%).